N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-phenethyloxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C20H22N6O3/c1-12-11-16(26(25-12)20-22-14(3)13(2)17(27)24-20)23-19(29)18(28)21-10-9-15-7-5-4-6-8-15/h4-8,11H,9-10H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: ZJJOLULNXNADQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCC2=CC=CC=C2)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol
• CAS No.: 1014006-47-3

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A significant body of research focuses on the synthesis and characterization of novel pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives and related heterocyclic compounds. These studies explore innovative synthetic routes, often involving [3+2] cycloaddition, intramolecular cyclization, and reactions with different reagents to produce compounds with potential biological and chemical applications (Rahmouni et al., 2014). The structural elucidation of these compounds provides a foundation for understanding their reactivity and potential utility in various research contexts.

Antimicrobial and Anticancer Activity

The antimicrobial and anticancer activities of pyrazole derivatives, including pyrazolo[3,4-d]pyrimidines, have been a focal point of research. Compounds synthesized through various chemical reactions have been evaluated for their biological activities, showing promise as pharmacophores against cancer cells and microbial infections (Titi et al., 2020). These studies contribute to the identification of novel therapeutic agents and deepen our understanding of the structure-activity relationships in these compounds.

Insecticidal and Antibacterial Potentials

Research has also extended into the evaluation of pyrimidine-linked pyrazole heterocyclics for their insecticidal and antibacterial potential. Through microwave-assisted cyclocondensation and other synthetic strategies, researchers have developed compounds that exhibit significant activity against specific insect pests and bacterial strains, highlighting the potential of these compounds in agricultural and antibacterial applications (Deohate & Palaspagar, 2020).

Mechanistic Insights and Synthetic Applications

Studies exploring the reaction mechanisms and synthetic applications of pyrazolo[3,4-d]pyrimidines and related compounds provide valuable insights into their chemical behavior and potential uses in developing new materials or chemical processes. Investigations into the regioselectivity of cycloadditions, synthetic routes to diverse heterocyclic systems, and the elucidation of reaction mechanisms contribute to the advancement of organic chemistry and materials science (Chimichi et al., 1996).